1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-benzhydryl-4-(4-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C23H23FN2O2S/c24-21-11-13-22(14-12-21)29(27,28)26-17-15-25(16-18-26)23(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15-18H2
• InChI Key: DDZGFFVIGHMXCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN2O2S
• Molecular Weight: 410.5 g/mol

Description

1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine, also known as DFSP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine involves its binding to the serotonin 5-HT1A receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain and plays a key role in regulating various physiological processes. 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine acts as an agonist at this receptor, which means that it activates the receptor and produces a biological response.
Biochemical and Physiological Effects:
1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been shown to produce a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of mood and anxiety, and the modulation of pain perception. These effects are thought to be mediated by the activation of the serotonin 5-HT1A receptor and the subsequent modulation of downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the function of this receptor. However, one of the limitations of using 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine is its relatively low selectivity for this receptor, which means that it may also bind to other receptors and produce off-target effects.

Future Directions

There are several potential future directions for research on 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine, including its use as a tool for studying the function of other serotonin receptors, its potential therapeutic applications in the treatment of mood disorders and anxiety, and its use as a tool for studying the role of serotonin in pain perception. Additionally, further research is needed to better understand the selectivity and specificity of 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine for the serotonin 5-HT1A receptor, and to develop more selective compounds that can be used as research tools and potential therapeutics.

Scientific Research Applications

1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been extensively studied for its potential applications in scientific research. One of the major areas of research has been its use as a tool for studying the function of serotonin receptors in the brain. 1-(diphenylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been shown to bind to the serotonin 5-HT1A receptor with high affinity, making it a useful tool for studying the role of this receptor in various physiological processes.